molecular formula C11H11NO B8489256 5-Cyano-2,3-dihydro-3,3-dimethylbenzofuran

5-Cyano-2,3-dihydro-3,3-dimethylbenzofuran

Cat. No.: B8489256
M. Wt: 173.21 g/mol
InChI Key: CKSJFALMIVSIEH-UHFFFAOYSA-N
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Description

5-Cyano-2,3-dihydro-3,3-dimethylbenzofuran is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

3,3-dimethyl-2H-1-benzofuran-5-carbonitrile

InChI

InChI=1S/C11H11NO/c1-11(2)7-13-10-4-3-8(6-12)5-9(10)11/h3-5H,7H2,1-2H3

InChI Key

CKSJFALMIVSIEH-UHFFFAOYSA-N

Canonical SMILES

CC1(COC2=C1C=C(C=C2)C#N)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The product of stage (c) was boiled under reflux in benzene (5 ml) with thionyl chloride for 6 hours. Washing with water, drying over magnesium sulphate and running down gave, after recrystallisation from petroleum ether (bp 60°-80° C.), 0.6 g of title product, mp 70°-72° C.
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Synthesis routes and methods II

Procedure details

5-Bromo-2,3-dihydro-3,3-dimethylbenzofuran (15 g, 0.066 mole) was heated under reflux with cuprous cyanide (7.2 g. 0.08 mole) in dimethyl formamide (15 ml) as in Example 2. Work up yielded, after recrystallisation from petroleum ether (bp 60°-80° C.) with charcoaling, 5.7 g of product, mp 72°-75° C.
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cuprous cyanide
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15 mL
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